Cas no 22584-31-2 (Propanenitrile,3-[(2-aminoethyl)amino]-)

• Product Name: Propanenitrile,3-[(2-aminoethyl)amino]-
• CAS No: 22584-31-2
• MF: C₅H₁₁N₃
• MW: 113.160940408707
• CID: 274788
• PubChem ID: 89762
• Update Time: 2025-04-19

Propanenitrile,3-[(2-aminoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(2-aminoethyl)amino]-
• 3-(2-aminoethylamino)propanenitrile
• 4,7-Diazaheptane-1-nitrile
• PRO032
• NSQSYCXRUVZPKI-UHFFFAOYSA-N
• SCHEMBL1260151
• NS00050966
• DTXSID00865237
• AKOS011421729
• 22584-31-2
• 3-[(2-AMINOETHYL)AMINO]PROPANENITRILE
• FT-0708833
• N-(2-Cyanoethyl)-1,2-ethanediamine
• Propanenitrile, 3-[(2-aminoethyl)amino]-
• 3-((2-Aminoethyl)amino)propiononitrile
• 2-(2-(Cyanoethyl)aminoethylamine
• 25609-52-3
• N-cyanoethylethylenediamine
• N-(2-Cyanoethyl)-1,2-ethylenediamine
• Propanenitrile, 3-((2-aminoethyl)amino)-
• EINECS 245-109-6
• n-(2-cyanoethyl)ethylenediamine
• DB-049880

• Inchi： 1S/C5H11N3/c6-2-1-4-8-5-3-7/h8H,1,3-5,7H2
• InChI Key： NSQSYCXRUVZPKI-UHFFFAOYSA-N
• SMILES： N(CCC#N)CCN

Computed Properties

• Exact Mass: 113.09500
• Monoisotopic Mass: 113.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 0.967
• Boiling Point: 274.4°Cat760mmHg
• Flash Point: 119.7°C
• Refractive Index: 1.463
• PSA: 61.84000
• LogP: 0.53958